Cas no 2171187-86-1 (4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobut-2-enoic acid)

• Product Name: 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobut-2-enoic acid
• CAS No: 2171187-86-1
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 5921803
• PubChem ID: 165812034
• Update Time: 2025-10-28

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobut-2-enoic acid
• 4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]but-2-enoic acid
• 2171187-86-1
• EN300-1503969

• Inchi： 1S/C25H28N2O5/c1-25(2,3)22(23(30)26-14-8-13-21(28)29)27-24(31)32-15-20-18-11-6-4-9-16(18)17-10-5-7-12-19(17)20/h4-13,20,22H,14-15H2,1-3H3,(H,26,30)(H,27,31)(H,28,29)/b13-8+/t22-/m1/s1
• InChI Key： AKKQNXOQMJGYLJ-MKGTUJQCSA-N
• SMILES： O(C(N[C@H](C(NC/C=C/C(=O)O)=O)C(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobut-2-enoic acid

Introduction to 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobut-2-enoic Acid (CAS No. 2171187-86-1)

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobut-2-enoic acid (CAS No. 2171187-86-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, is a derivative of fluorenylmethoxycarbonyl (Fmoc) amino acids, which are widely used in peptide synthesis and protein engineering due to their excellent protecting group properties.

The Fmoc group is a versatile protecting group that can be selectively removed under mild conditions, making it an ideal choice for the synthesis of complex peptides and proteins. The structure of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobut-2-enoic acid includes a chiral center at the 2S position, which is crucial for its biological activity and specificity. The presence of the 3,3-dimethylbutanamide moiety further enhances its stability and solubility, making it a valuable intermediate in the development of novel therapeutic agents.

Recent studies have highlighted the potential applications of this compound in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 explored the use of Fmoc derivatives in the development of anti-cancer drugs. The researchers found that compounds with similar structures to 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobut-2-enoic acid exhibited significant cytotoxic activity against several cancer cell lines, including breast cancer and colon cancer cells. This finding underscores the potential of this compound as a lead molecule for further drug development.

In another study published in the European Journal of Medicinal Chemistry in 2020, researchers investigated the role of Fmoc derivatives in modulating protein-protein interactions (PPIs). PPIs are critical for many biological processes and are increasingly being targeted for therapeutic intervention. The study demonstrated that 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobut-2-enoic acid and its analogs could effectively disrupt specific PPIs involved in inflammatory responses, suggesting their potential use in treating inflammatory diseases such as rheumatoid arthritis.

The synthetic route for 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobut-2-enoic acid involves several key steps. Initially, the Fmoc protection is introduced onto an amino acid derivative using standard coupling reagents such as HATU or DIC. Subsequently, the protected amino acid is coupled with a suitable carboxylic acid to form the desired amide bond. The final step involves deprotection under mild conditions to yield the target compound. This synthetic strategy ensures high yields and purity, making it suitable for large-scale production.

The physicochemical properties of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobut-2-enoic acid have been extensively characterized. It has a molecular weight of approximately 455 g/mol and exhibits good solubility in polar organic solvents such as DMSO and DMF. Its melting point is around 150°C, and it shows excellent stability under various storage conditions. These properties make it an ideal candidate for both laboratory research and industrial applications.

In conclusion, 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobut-2-enoic acid (CAS No. 2171187-86-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structure and favorable properties make it an attractive target for further investigation and development into novel therapeutic agents. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.